Cas no 139296-97-2 (4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)-)

4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)- structure
139296-97-2 structure
Product Name:4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)-
CAS No:139296-97-2
MF:C8H12N2O2S
MW:200.258080482483
CID:1265383
Update Time:2024-08-03

4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)-
    • 4(3H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)-
    • Inchi: 1S/C8H12N2O2S/c1-5-6(4-12-2)9-8(13-3)10-7(5)11/h4H2,1-3H3,(H,9,10,11)
    • InChI Key: RLYLXNKPDCZSJX-UHFFFAOYSA-N
    • SMILES: C1(SC)=NC(COC)=C(C)C(=O)N1

Computed Properties

  • Exact Mass: 200.06206

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 296.8±42.0 °C(Predicted)
  • PSA: 50.69
  • pka: 7.55±0.50(Predicted)
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